Cas no 1217500-91-8 (4-(Isopentylthio)phenylboronic acid)
1217500-91-8 structure
Product Name:4-(Isopentylthio)phenylboronic acid
CAS No:1217500-91-8
MF:C11H17BO2S
MW:224.127482175827
MDL:MFCD12546538
CID:835966
PubChem ID:46739624
Update Time:2025-04-19
4-(Isopentylthio)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Isopentylthio)phenyl)boronic acid
- 4-(ISOPENTYLTHIO)PHENYLBORONIC ACID
- [4-(3-methylbutylsulfanyl)phenyl]boronic acid
- AKOS015839584
- 1217500-91-8
- DTXSID00675217
- {4-[(3-Methylbutyl)sulfanyl]phenyl}boronic acid
- CS-0174637
- 4-[(3-METHYLBUTYL)SULFANYL]PHENYLBORONIC ACID
- BS-21069
- DB-367061
- MFCD12546538
- F77430
- Boronic acid, B-[4-[(3-methylbutyl)thio]phenyl]-
- (4-(Isopentylthio)phenyl)boronicacid
- 4-(Isopentylthio)phenylboronic acid
-
- MDL: MFCD12546538
- Inchi: 1S/C11H17BO2S/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9,13-14H,7-8H2,1-2H3
- InChI Key: YGCYBBGQZWWUBS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(B(O)O)=CC=1)CCC(C)C
Computed Properties
- Exact Mass: 224.10400
- Monoisotopic Mass: 224.1042311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- PSA: 65.76000
- LogP: 1.50460
4-(Isopentylthio)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115307-5g |
(4-(Isopentylthio)phenyl)boronic acid |
1217500-91-8 | 95% | 5g |
$749.70 | 2023-09-04 | |
| Fluorochem | 224702-250mg |
4-(Isopentylthio)phenyl)boronic acid |
1217500-91-8 | 95% | 250mg |
£157.00 | 2022-02-28 | |
| Fluorochem | 224702-1g |
4-(Isopentylthio)phenyl)boronic acid |
1217500-91-8 | 95% | 1g |
£313.00 | 2022-02-28 | |
| Chemenu | CM136551-1g |
(4-(isopentylthio)phenyl)boronic acid |
1217500-91-8 | 95% | 1g |
$408 | 2023-02-03 | |
| abcr | AB271338-250 mg |
4-(Isopentylthio)phenylboronic acid; 95% |
1217500-91-8 | 250mg |
€254.50 | 2023-04-26 | ||
| abcr | AB271338-1 g |
4-(Isopentylthio)phenylboronic acid; 95% |
1217500-91-8 | 1g |
€467.00 | 2023-04-26 | ||
| TRC | I821973-25mg |
4-(Isopentylthio)phenylboronic acid |
1217500-91-8 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | I821973-50mg |
4-(Isopentylthio)phenylboronic acid |
1217500-91-8 | 50mg |
$87.00 | 2023-05-18 | ||
| TRC | I821973-100mg |
4-(Isopentylthio)phenylboronic acid |
1217500-91-8 | 100mg |
$133.00 | 2023-05-18 | ||
| TRC | I821973-250mg |
4-(Isopentylthio)phenylboronic acid |
1217500-91-8 | 250mg |
$224.00 | 2023-05-18 |
4-(Isopentylthio)phenylboronic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
1217500-91-8 (4-(Isopentylthio)phenylboronic acid) Related Products
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- 1256346-42-5((3-(Cyclobutylthio)phenyl)boronic acid)
- 411229-80-6(4-Cyclopropylthiophenylboronic acid)
- 820972-68-7(4-(tert-Butylthio)phenylboronic Acid)
- 870718-05-1(3-Ethylthiophenylboronic acid)
- 1217500-97-4(4-(Isobutylthio)phenylboronic acid)
- 1217500-92-9(4-(Isopentylsulfinyl)phenylboronic acid)
- 279261-73-3(4-Propylsulfanylphenylboronic acid)
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